Cas no 171599-83-0 (Sildenafil citrate)

• Product Name: Sildenafil citrate
• CAS No: 171599-83-0
• MF: C₂₈H₃₈N₆O₁₁S
• MW: 666.699925899506
• MDL: MFCD09026931
• CID: 65897
• PubChem ID: 135413523
• Update Time: 2026-06-18

Sildenafil citrate Chemical and Physical Properties

Names and Identifiers

• Sildenafil citrate
• 1-[[3-(4,7-DIHYDRO-1-METHYL-7-OXO-3-PROPYL-1H-PYRAZOLO[4,3-D]PYRIMIDIN-5-YL)-4-ETHOXYPHENYL]SULFONYL]-4-METHYLPIPERAZINE, CITRATE
• 1-[[3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1h-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine citrate
• VIAGRA
• piperazine,1-((3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1h-pyrazolo(4,3-d)pyrimi
• uk92480-10
• SILDANAFIL CITRATE (BULK)
• SildenafilBaseC28H38N6O11S
• SILDENAFIL CITRATE(RG)
• 5(2-ETHOXY-5(4-METHYLPIPERAZINE)SULPHONYLPHENYL)-1
• Sildenafil
• Sildenafil citrate (UK-92480 citrate, Edegra®,Viagra®, Revatio®,Apodefil®,Kamagra®, Silagra®,Penegra®, Zenegra® )
• UK-92480 citrate
• Viagra, Sildenafil citrate
• steroids
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one,2-hydroxypropane-1,2,3-tricarboxylic acid
• Sildenafil citrate salt
• Viagra,Revatio
• 1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine citrate salt
• 5-[2-Ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[5,4-e]pyrimidin-7-one citrate salt
• Revatio
• UK-92,480
• 5-[2-Ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl]-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one Citrate
• [ "" ]
• Viagra citrate
• Revatio citrate
• ldenafil Citrate
• Sildenafili citras
• Methylpiperazine citrate
• sidenafil
• Sildenafil (citrate)
• Caverta
• sildenafilcitrate
• Sildenafil citrate [USAN]
• BW9B0ZE037
• UK 92480
• DSSTox_RID_81321
• DSSTox_CID_26076
• DSSTox_GSID_46076
• 1-((3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methylpiperazine citrate (1:1)
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimi
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one 2-hydroxypropane-1,2,3-tricarboxylate
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3
• Tox21_500099
• 5-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one 2-hydroxypropane-1,2,3-tricarboxylate
• SB17346
• X-Excite
• DTXSID4046076
• SR-01000787181
• BS164405
• 1-{[3-(6,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl}-4-methylpiperazone citrate
• BCP0726000239
• 1-[[3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1h-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine citrate
• MFCD02102122
• SILDENAFIL CITRATE (USP MONOGRAPH)
• Sildenafil citrate, 1mg/ml in Methanol
• 1-((3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methylpiperazine citrate
• DEIYFTQMQPDXOT-UHFFFAOYSA-N
• Sildenafil citrate, United States Pharmacopeia (USP) Reference Standard
• Penegra
• UK-92480
• Sildenafil (as citrate)
• 5-(2-ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one 2-hydroxypropane-1,2,3-tricarboxylate
• SILDENAFIL CITRATE [JAN]
• AMY39993
• Sildenafil Citrate, Pharmaceutical Secondary Standard; Certified Reference Material
• SILDENAFIL CITRATE [VANDF]
• Tox21_111717
• SILDENAFIL CITRATE (MART.)
• D02229
• HY-15025A
• SR-01000787181-2
• CHEBI:58987
• N-[6-[(4-Aminophenyl)thio]-1H-benzimidazol-2-yl]-carbamic acid methyl ester
• 1-[[3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine citrate (1:1)
• SILDENAFIL CITRATE [MART.]
• GHL-901
• 1-[[3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1-h-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine citrate
• Piperazine, 1-((3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• NSC758669
• EN300-19810912
• Citrate, Sildenafil
• SILDENAFIL CITRATE [ORANGE BOOK]
• F0001-2406
• CHEMBL1737
• CAS-171599-83-0
• Viagra (TN)
• SILDENAFIL CITRATE [MI]
• CCG-213260
• Pharmakon1600-01504099
• Q27126379
• UK-92480-10
• SW199664-3
• DTXCID2026076
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonyl-phenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one; 2-oxidanylpropane-1,2,3-tricarboxylic acid
• Sildenafil citrate (JAN/USP)
• Sildenafil, Citrate
• NCGC00095099-05
• AC-1310
• 171599-83-0
• Duromist
• NSC 744009
• NSC744009
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one;2-hydroxypropane-1,2,3-tricarboxylic acid
• SILDENAFIL CITRATE (EP MONOGRAPH)
• SILDENAFIL CITRATE [WHO-DD]
• 1-((3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methylpiperazine monocitrate
• 5-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one2-hydroxypropane-1,2,3-tricarboxylate
• Sildenafil citrate salt, >=98% (HPLC)
• NSC 758669
• NVD-401
• 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one 2-hydroxypropane-1,2,3-tricarboxylate
• NCGC00260784-01
• sildinafil
• SILDENAFIL CITRATE [EP MONOGRAPH]
• Sildenafil for Oral Suspension
• HMS3260C20
• A854247
• Revatio (TN)
• 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one; 2-hydroxypropane-1,2,3-tricarboxylic acid
• LIQREV
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one 2-hydroxypropane-1,2,3-tricarboxylate
• A811336
• Tox21_111717_1
• UK 92480-10
• Sildenafil citrate- Bio-X
• NCGC00159496-02
• Sildenafil Powder,
• SILDENAFIL CITRATE (USP-RS)
• NSC-744009
• Sildenafil citrate salt, European Pharmacopoeia (EP) Reference Standard
• NSC-758669
• Sildenafil citrate, European Pharmacopoeia (EP) Reference Standard
• A807582
• 5-[2-ethoxy-5-(4-methyl-1-piperazinylsulfonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• AKOS015951281
• CS-1576
• S0986
• 5-[2-Ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• UNII-BW9B0ZE037
• MFCD09026931
• BCP02960
• SCHEMBL33982
• 2-hydroxypropane-1,2,3-tricarboxylic acid; 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• J-010743
• AKOS015856298
• SILDENAFIL CITRATE [USP MONOGRAPH]
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one;2-hydroxypropane-1,2,3-tricarboxylic acid
• FT-0601540
• 5-[2-Ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)phenyl]-1,3-d]pyrimidin-7-one-citrate
• Wan Ai Ke
• s1431
• 5-[2-Ethoxy-5-(4-methylpiperazin-1-yl)sulfonyl-phenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one citrate salt
• KS-1112
• HMS3654B08
• UK-92,480-10
• SILDENAFIL CITRATE [USP-RS]
• Sildenafil citrate?
• 1ST8582
• Sildenafil citrate, 1mg/ml in Methanol (as free base)

• MDL： MFCD09026931
• Inchi： 1S/C22H30N6O4S.C6H8O7/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28;7-3(8)1-6(13,5(11)12)2-4(9)10/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29);13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： DEIYFTQMQPDXOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)(N1CCN(C)CC1)(=O)=O.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 666.23200
• Monoisotopic Mass: 666.23192722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1070
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 250

Experimental Properties

• Color/Form: Powder
• Density: No data available
• Melting Point: 187-189°C
• Boiling Point: 698.72°C at 760 mmHg
• Flash Point: No data available
• Solubility: DMSO: >20mg/mL
• Stability/Shelf Life: Store in Freezer
• PSA: 253.93000
• LogP: 1.31900
• Merck: 8489
• Vapor Pressure: No data available

Sildenafil citrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 36
• RTECS：TL4284390
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Sildenafil citrate

Professional Introduction to Sildenafil Citrate (CAS No. 171599-83-0)

Sildenafil citrate, a compound with the chemical formula C22H24N6O8S and a CAS number of 171599-83-0, is one of the most widely recognized pharmaceutical agents in modern medicine. Primarily known for its therapeutic applications in the management of erectile dysfunction (ED), this compound has also been the subject of extensive research into its broader pharmacological effects and potential applications in various medical conditions.

The efficacy of sildenafil citrate is primarily attributed to its ability to inhibit the enzyme phosphodiesterase type 5 (PDE5). This inhibition enhances the levels of cyclic guanosine monophosphate (cGMP), a key signaling molecule involved in vasodilation and smooth muscle relaxation. The increased cGMP levels lead to improved blood flow to specific tissues, particularly in the penile region, thereby facilitating erectile function. This mechanism of action has not only revolutionized the treatment of ED but has also opened new avenues for research in other therapeutic areas.

Recent advancements in pharmacological research have expanded the understanding of sildenafil citrate's potential beyond its traditional applications. Studies have demonstrated its efficacy in treating pulmonary arterial hypertension (PAH) by similarly enhancing vasodilation in pulmonary blood vessels. The compound's ability to modulate cGMP pathways has also sparked interest in its potential use for conditions involving vascular dysfunction, such as certain forms of chronic heart failure and peripheral artery disease.

In addition to its well-documented clinical uses, sildenafil citrate has been explored for its potential benefits in neuroprotection. Emerging research suggests that the compound may have neuroprotective properties due to its ability to enhance cerebral blood flow and protect against neuronal damage caused by ischemia and oxidative stress. These findings have prompted further investigation into its role in neurodegenerative diseases, such as Alzheimer's and Parkinson's, although more research is needed to fully elucidate these mechanisms.

The development of novel drug formulations incorporating sildenafil citrate has also been a focus of recent pharmaceutical innovation. Efforts to improve bioavailability, reduce side effects, and enhance targeted delivery have led to the creation of extended-release formulations, transdermal patches, and even oral films. These advancements aim to provide more convenient and effective treatment options for patients suffering from ED and other conditions where sildenafil citrate exhibits therapeutic benefits.

The safety profile of sildenafil citrate is another critical aspect that has been extensively studied. While generally well-tolerated, the compound can interact with certain medications, particularly those affecting cardiovascular function. Healthcare providers must carefully assess patient histories and concomitant drug regimens to avoid potential adverse effects. Additionally, ongoing research continues to monitor long-term use and explore any cumulative effects that may arise from prolonged therapy.

The regulatory landscape for sildenafil citrate has evolved alongside these advancements, with regulatory bodies continually evaluating new evidence and formulations. Approval processes now often require robust data demonstrating not only efficacy but also safety across diverse patient populations. This stringent approach ensures that patients receive high-quality treatments that meet rigorous standards.

In conclusion, sildenafil citrate (CAS No. 171599-83-0) remains a cornerstone in modern pharmacology, with its primary application in treating erectile dysfunction complemented by emerging research into additional therapeutic uses. The compound's unique mechanism of action, coupled with ongoing innovation in drug delivery systems, positions it as a versatile agent with significant potential for future medical applications. As research continues to uncover new possibilities, sildenafil citrate is poised to remain at the forefront of pharmacological advancements.